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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoscabertopin, a sesquiterpene lactone isolated from the medicinal plant Elephantopus

scaber L., has emerged as a compound of significant interest in oncological research.[1]

Belonging to the germacrane class of sesquiterpenoids, its complex chemical structure,

featuring an α-methylene-γ-lactone moiety, is characteristic of compounds with potent

biological activities. This technical guide provides an in-depth overview of the current

understanding of Isoscabertopin's biological effects, with a focus on its anticancer properties.

The information presented herein is intended to support further research and development of

Isoscabertopin as a potential therapeutic agent.

Anticancer Activity
Isoscabertopin has demonstrated notable cytotoxic effects against various cancer cell lines,

with a promising degree of selectivity for cancer cells over normal cells.
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Quantitative analysis of Isoscabertopin's cytotoxic activity has been performed using the Cell

Counting Kit-8 (CCK-8) assay. The half-maximal inhibitory concentration (IC50) values against

a panel of human bladder cancer cell lines and a normal human ureteral epithelial cell line are

summarized in Table 1. The data reveals that Isoscabertopin is significantly more potent

against bladder cancer cells than non-cancerous cells.[1]

Table 1: Cytotoxicity of Isoscabertopin (Scabertopin) against Human Bladder Cancer and

Normal Cell Lines[1]

Cell Line Cell Type 24h IC50 (µM) 48h IC50 (µM)

J82 Bladder Cancer ~20 ~18

T24 Bladder Cancer ~20 ~18

RT4 Bladder Cancer ~20 ~18

5637 Bladder Cancer ~20 ~18

SV-HUC-1
Normal Human

Ureteral Epithelial
59.42 55.84

Mechanism of Action
Isoscabertopin exerts its anticancer effects through a multi-faceted mechanism involving the

induction of a specific form of programmed cell death and the inhibition of key signaling

pathways involved in cell survival and metastasis.

Induction of Necroptosis
Contrary to many chemotherapeutic agents that induce apoptosis, Isoscabertopin has been

shown to induce RIP1/RIP3-dependent necroptosis in bladder cancer cells.[2][3] This regulated

form of necrosis is initiated by the production of mitochondrial reactive oxygen species (ROS).

The accumulation of ROS triggers a signaling cascade that is dependent on the receptor-

interacting protein kinases RIP1 and RIP3, leading to programmed cell death.
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Figure 1: Isoscabertopin-induced necroptosis signaling pathway.
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Inhibition of the FAK/PI3K/Akt Signaling Pathway
Isoscabertopin has also been demonstrated to inhibit the FAK/PI3K/Akt signaling pathway,

which is crucial for cell survival, proliferation, and migration.[2][3] By downregulating the

phosphorylation of focal adhesion kinase (FAK), phosphoinositide 3-kinase (PI3K), and protein

kinase B (Akt), Isoscabertopin can suppress cancer cell migration and invasion. This inhibition

also leads to a decrease in the expression of matrix metalloproteinase-9 (MMP-9), an enzyme

pivotal for extracellular matrix degradation and metastasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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